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Compound of Interest

Compound Name: Nitrocyclohexane

Cat. No.: B1678964

Nitrocyclohexane, a combustible liquid with significant health and safety risks, requires
meticulous handling and disposal procedures to ensure the safety of laboratory personnel and
environmental protection. This guide provides essential, step-by-step instructions for the proper
disposal of nitrocyclohexane, tailored for researchers, scientists, and drug development
professionals.

Immediate Safety and Handling Precautions

Before initiating any disposal-related activities, it is imperative to handle nitrocyclohexane with
the utmost care. The compound is toxic if swallowed, in contact with skin, or inhaled.[1] Always
work in a well-ventilated area and wear appropriate personal protective equipment (PPE),
including chemical-resistant gloves, protective clothing, and eye/face protection.[2] Sources of
ignition, such as open flames and sparks, are strictly prohibited where nitrocyclohexane is
used or stored.[3]

Step-by-Step Disposal Procedure

The disposal of nitrocyclohexane must be conducted in accordance with applicable laws and
regulations. It is often necessary to manage it as a hazardous waste.[3]

o Consult Regulations: Before disposal, consult with your institution's Environmental Health
and Safety (EHS) department, as well as local and national environmental regulatory
agencies, for specific guidance on acceptable disposal practices.[3][4]
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o Waste Collection:

o Collect waste nitrocyclohexane in a designated, properly labeled, and tightly closed
container.

o Do not mix nitrocyclohexane with incompatible chemicals. Nitrocyclohexane is a strong
oxidizing agent and can react violently with reducing agents, hydrides, sulfides, and
nitrides, potentially leading to detonation.[2][4][5] It also reacts with inorganic bases to
form explosive salts.[2][4][5]

o Storage Pending Disposal:

o Store the waste container in a cool, well-ventilated, and locked area, away from heat and
sources of ignition.[2][3]

o Ensure the storage area is separate from incompatible materials.
¢ Professional Disposal:

o Arrange for the collection of the hazardous waste by a licensed and qualified hazardous
waste disposal company.

o Provide the disposal company with a complete and accurate Safety Data Sheet (SDS) for
nitrocyclohexane.

Spill and Emergency Procedures

In the event of a spill or leak, the following steps should be taken immediately:

Evacuate: Evacuate all non-essential personnel from the spill area.[3]

Isolate and Ventilate: Isolate the hazard area and ensure adequate ventilation.[1][5]

Eliminate Ignition Sources: Remove all sources of ignition from the vicinity.[3]

Containment: For small spills, absorb the material with dry lime, sand, or soda ash and place
it in a covered container for disposal.[1][3] For large spills, dike the area far ahead of the spill
for later disposal.[1]
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» Decontamination: After the spill has been cleaned up, ventilate and wash the area
thoroughly.[3]

o Emergency Contacts: In case of a large spill or fire, immediately contact your local fire
department and emergency response services.[3]

Quantitative Data Summary

The following table summarizes key quantitative data for nitrocyclohexane, providing a quick
reference for safety and handling.

Property Value Source
Molecular Formula CeH11NO2 [2]
Molecular Weight 129.16 g/mol [2]
Boiling Point 205.5 °C @ 768 mmHg

Melting Point -34 °C

Density 1.061 g/mL at 25 °C

Flash Point 74 °C (165.2 °F) - closed cup

Vapor Density 4.46 (vs air)

Experimental Protocols

Detailed experimental protocols involving nitrocyclohexane should always be conducted
under a fume hood. When transferring the liquid, use grounded and bonded metal containers
and non-sparking tools to prevent static discharge.[3] Emergency shower and eyewash
facilities should be readily available in the immediate work area.[3]

Nitrocyclohexane Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of
nitrocyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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